Cas no 2172199-22-1 (3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine)

• Product Name: 3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine
• CAS No: 2172199-22-1
• MF: C₈H₁₀ClNOS
• MW: 203.689099788666
• CID: 6570644
• PubChem ID: 165862920
• Update Time: 2025-05-24

3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine
• EN300-1289977
• 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}azetidine
• 2172199-22-1

• Inchi： 1S/C8H10ClNOS/c9-8-2-1-6(11-8)5-12-7-3-10-4-7/h1-2,7,10H,3-5H2
• InChI Key： TWFXEONKIKWFKG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2CNC2)O1

Computed Properties

• Exact Mass: 203.0171628g/mol
• Monoisotopic Mass: 203.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.5Ų

Additional information on 3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine

Introduction to 3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine (CAS No. 2172199-22-1)

3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine, a compound with the chemical identifier CAS No. 2172199-22-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic sulfide derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The compound's molecular framework, incorporating an azetidine ring substituted with a 5-chlorofuran-2-ylmethylsulfanyl moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The azetidine core is a five-membered saturated heterocycle, known for its versatility in medicinal chemistry. Its smaller ring size compared to other saturated heterocycles like cyclopropane or tetrahydropyran allows for greater conformational flexibility, which can be exploited to achieve specific biological activities. The presence of the 5-chlorofuran-2-ylmethylsulfanyl group introduces both electrophilic and nucleophilic centers, making the compound a valuable scaffold for designing molecules with tailored interactions with biological targets.

In recent years, there has been a growing interest in sulfide derivatives as pharmacophores due to their ability to modulate enzyme activity and receptor binding. The sulfur atom in the 5-chlorofuran-2-ylmethylsulfanyl group can engage in various non-covalent interactions, including hydrogen bonding and π-stacking, which are crucial for drug-receptor affinity. This feature makes 3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine particularly interesting for developing small-molecule inhibitors or modulators.

The synthesis of 3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine involves a series of well-established organic transformations. The key step in its preparation is the nucleophilic substitution of a halogen atom on the azetidine ring with the 5-chlorofuran-2-ylmethylsulfanyl group. This reaction typically proceeds under mild conditions, ensuring high selectivity and yield. The use of palladium-catalyzed cross-coupling reactions has also been explored as an alternative route, offering additional synthetic flexibility.

The compound's potential biological activity has been preliminarily investigated in several in vitro assays. Studies have shown that derivatives of azetidine exhibit inhibitory effects on various enzymes and receptors relevant to human health. For instance, modifications of the azetidine ring have been found to modulate the activity of kinases and phosphodiesterases, which are implicated in signaling pathways associated with inflammation and cancer. The introduction of the 5-chlorofuran-2-ylmethylsulfanyl group further enhances these interactions by providing additional binding sites on the molecule.

One of the most compelling aspects of 3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine is its potential as a lead compound for drug development. Its unique structural features allow for systematic modifications to optimize its pharmacokinetic properties and target specificity. Computational modeling studies have been conducted to predict how different substituents on the azetidine ring and the 5-chlorofuran-2-ylmethylsulfanyl group can influence binding affinity and metabolic stability. These studies provide valuable insights into how to fine-tune the molecule for therapeutic applications.

The compound's stability under various conditions has also been evaluated as part of its characterization. Preliminary data indicate that 3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine maintains its integrity under standard storage conditions but may degrade when exposed to extreme pH levels or prolonged UV light exposure. Understanding these stability profiles is essential for formulating the compound into viable pharmaceutical products.

In conclusion, 3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine (CAS No. 2172199-22-1) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features, combined with its potential biological activity, make it an attractive candidate for further investigation. As research in this area continues to evolve, it is likely that compounds like 3-{(5-chlorofuran-2-yl)methylsulfanyl}azetidine will play a crucial role in addressing unmet medical needs.